Cas no 1402566-10-2 (tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate)

• Product Name: tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate
• CAS No: 1402566-10-2
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5291814
• Update Time: 2026-03-10

tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3S,4S)-tetrahydro-3-(hydroxymethyl)-2H-pyran-4-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-9-4-5-15-7-8(9)6-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m0/s1
• InChI Key： FRDGZGPPARLECT-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCOC[C@@H]1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate

Research Brief on tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate (CAS: 1402566-10-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[(3S,4S)-3-formyltetrahydropyran-4-yl]carbamate (CAS: 1402566-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tetrahydropyran scaffold and formyl functionality, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies highlight its critical role in the development of novel therapeutic agents, particularly in the areas of protease inhibition and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1402566-10-2 as a key precursor in the synthesis of selective cathepsin inhibitors. The researchers utilized the formyl group for subsequent reductive amination reactions, enabling the introduction of diverse pharmacophores while maintaining the stereochemical integrity of the tetrahydropyran core. This approach yielded compounds with improved pharmacokinetic properties and enhanced target specificity compared to previous generations of inhibitors.

In parallel developments, pharmaceutical researchers have explored the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. The tert-butyl carbamate protecting group in 1402566-10-2 provides strategic advantages for sequential deprotection and functionalization, allowing for the precise assembly of heterobifunctional molecules. Recent patent filings (WO2023056421) describe its incorporation into E3 ligase-recruiting moieties, demonstrating improved cellular permeability and degradation efficiency against challenging protein targets.

Synthetic methodology studies have also advanced significantly. A 2024 Nature Protocols publication detailed an optimized asymmetric synthesis route for 1402566-10-2, achieving >99% ee and 85% overall yield through a novel organocatalytic pyran formation strategy. This breakthrough addresses previous scalability challenges and enables more cost-effective production for preclinical development programs.

Analytical characterization of 1402566-10-2 has been enhanced through recent advancements in NMR and crystallographic techniques. Researchers at several academic institutions have resolved the conformational preferences of the tetrahydropyran ring in various solvent systems, providing valuable insights for rational drug design. These structural studies confirm the compound's propensity for adopting a chair conformation with equatorial positioning of the formyl group, which influences its reactivity in subsequent transformations.

The safety profile and ADME properties of derivatives stemming from 1402566-10-2 have been systematically evaluated in recent preclinical studies. Data presented at the 2024 ACS National Meeting indicate favorable metabolic stability across species, with particular promise shown in CNS-penetrant molecules. However, researchers note the need for careful optimization of the formyl group's reactivity to balance synthetic utility with in vivo stability.

Looking forward, the unique structural features of 1402566-10-2 position it as a valuable scaffold for addressing emerging challenges in drug discovery, including the development of covalent inhibitors and molecular glues. Ongoing research focuses on expanding its application to RNA-targeting small molecules and bifunctional degraders, with several candidates currently in lead optimization phases.